3-(oxan-3-yl)propanal
Overview
Description
3-(oxan-3-yl)propanal (also known as 3-oxapropanal, oxapropanal, and oxopropanal) is an organic compound belonging to the aldehyde family and is an important intermediate in the production of various chemicals and pharmaceuticals. It is a colorless liquid with a pungent, acrid odor and is miscible with water and most organic solvents. It is a relatively small molecule, with a molecular weight of 88.09 g/mol.
Mechanism of Action
3-(oxan-3-yl)propanal is a reactive compound that is capable of forming covalent bonds with proteins and other biological molecules. It is thought to act by forming covalent adducts with proteins, which can cause changes in the structure and function of the protein. This can result in changes in the activity of the protein, which can lead to changes in the biochemical and physiological processes of the organism.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the concentration and duration of exposure. At low concentrations, this compound can interact with enzymes and other proteins to cause changes in the activity of the enzyme. At higher concentrations, it can cause changes in the structure and function of proteins and other molecules, which can lead to changes in the biochemical and physiological processes of the organism.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(oxan-3-yl)propanal in laboratory experiments include its low cost, its availability, and its ability to form covalent adducts with proteins. Its low cost and availability make it an ideal reagent for the synthesis of new compounds and for the development of new catalysts for organic synthesis. Additionally, its ability to form covalent adducts with proteins makes it useful for studying the mechanism of action of various enzymes and for developing new drugs.
The main limitation of using this compound in laboratory experiments is its toxicity. It is a highly reactive compound and can cause serious health effects if not handled properly. Therefore, it should be handled with care and only used in a well-ventilated area.
Future Directions
For the use of 3-(oxan-3-yl)propanal in scientific research include its use as a reagent in the synthesis of new compounds, in the development of new catalysts for organic synthesis, and in the development of new drugs. Additionally, its ability to form covalent adducts with proteins could be used to study the structure and function of proteins, which could lead to a better understanding of the biochemical and physiological processes of organisms. It could also be used to study the mechanism of action of various enzymes and to develop new drugs. Finally, its low cost and availability make it an ideal reagent for the synthesis of new compounds and for the development of new catalysts for organic synthesis.
Synthesis Methods
3-(oxan-3-yl)propanal is typically synthesized using a two-step synthesis process. The first step involves the reaction of a primary alcohol with an aqueous sodium hydroxide solution to form an alkoxide. The alkoxide is then reacted with an aldehyde in the presence of a catalyst such as zinc chloride, to form the desired oxapropanal.
Scientific Research Applications
3-(oxan-3-yl)propanal is a versatile chemical that has many applications in scientific research. It has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the synthesis of new compounds and in the development of new catalysts for organic synthesis. Additionally, it has been used to study the mechanism of action of various enzymes, and to develop new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(oxan-3-yl)propanal involves the conversion of a starting material containing a propanal group and an oxane ring to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-oxan-3-ylpropan-1-ol", "Sodium hydride (NaH)", "Propanal", "Acetic anhydride", "Sodium acetate (NaOAc)", "Sulfuric acid (H2SO4)", "Sodium chloride (NaCl)", "Water (H2O)" ], "Reaction": [ "Step 1: Deprotonation of 3-oxan-3-ylpropan-1-ol with NaH in THF to form the corresponding alkoxide.", "Step 2: Addition of propanal to the alkoxide to form the hemiacetal intermediate.", "Step 3: Treatment of the hemiacetal intermediate with acetic anhydride and NaOAc to form the acetal intermediate.", "Step 4: Acid-catalyzed hydrolysis of the acetal intermediate with H2SO4 to form the aldehyde intermediate.", "Step 5: Conversion of the aldehyde intermediate to the desired product, 3-(oxan-3-yl)propanal, through a Swern oxidation using oxalyl chloride and dimethyl sulfoxide (DMSO) in CH2Cl2.", "Step 6: Purification of the product by extraction with NaCl and H2O, followed by drying and distillation." ] } | |
CAS RN |
132667-22-2 |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
